Cas no 1376380-74-3 (1-cyclopentyl-2,2,2-trifluoroethan-1-amine hydrochloride)

• Product Name: 1-cyclopentyl-2,2,2-trifluoroethan-1-amine hydrochloride
• CAS No: 1376380-74-3
• MF: C₇H₁₃ClF₃N
• MW: 203.633031606674
• MDL: MFCD22196522
• CID: 1253775
• PubChem ID: 71656101
• Update Time: 2025-10-28

1-cyclopentyl-2,2,2-trifluoroethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-2,2,2-trifluoroethanamine,hydrochloride
• 1-cyclopentyl-2,2,2-trifluoroethanamine
• hydrochloride
• AB92205
• Z1365534346
• 1-Cyclopentyl-2,2,2-trifluoroethanamine hydrochloride
• 1-Cyclopentyl-2,2,2-trifluoroethan-1-amine HCl
• BFC38074
• SCHEMBL17818847
• DTXSID30856557
• 1-Cyclopentyl-2,2,2-trifluoroethylamine hydrochloride
• 1-Cyclopentyl-2,2,2-trifluoroethan-1-aminehydrochloride
• 1-Cyclopentyl-2,2,2-trifluoroethan-1-amine--hydrogen chloride (1/1)
• F8888-3925
• MFCD22196522
• 1-cyclopentyl-2,2,2-trifluoroethanamine;hydrochloride
• N12732
• 1-Cyclopentyl-2,2,2-trifluoro-ethylamine hydrochloride
• CS-0307967
• AKOS024015900
• 1-Cyclopentyl-2,2,2-trifluoroethan-1-amine hydrochloride
• EN300-102830
• 1376380-74-3
• 1-cyclopentyl-2,2,2-trifluoroethan-1-amine hydrochloride

• MDL： MFCD22196522
• Inchi： 1S/C7H12F3N.ClH/c8-7(9,10)6(11)5-3-1-2-4-5;/h5-6H,1-4,11H2;1H
• InChI Key： KUXNOAUBDNRTEA-UHFFFAOYSA-N
• SMILES： Cl.FC(C(C1CCCC1)N)(F)F

Computed Properties

• Exact Mass: 203.0688616g/mol
• Monoisotopic Mass: 203.0688616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

1-cyclopentyl-2,2,2-trifluoroethan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 1-cyclopentyl-2,2,2-trifluoroethan-1-amine hydrochloride

1-Cyclopentyl-2,2,2-Trifluoroethan-1-Amine Hydrochloride: A Comprehensive Overview

The compound 1-cyclopentyl-2,2,2-trifluoroethan-1-amine hydrochloride (CAS No. 1376380-74-3) is a highly specialized chemical entity with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile applications and intriguing molecular architecture. The molecule consists of a cyclopentyl group attached to a trifluoroethylamine backbone, which is further protonated to form the hydrochloride salt. This combination of structural elements endows the compound with distinctive chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-cyclopentyl-2,2,2-trifluoroethan-1-amine hydrochloride through various methodologies. One notable approach involves the nucleophilic substitution of a trifluoroethyl halide with a cyclopentyl amine derivative. This reaction pathway has been optimized to achieve high yields and excellent stereochemical control, making it suitable for large-scale production. The use of palladium-catalyzed coupling reactions has also been explored, offering an alternative route for constructing the cyclopentyl-trifluoroethyl linkage.

The molecular structure of 1-cyclopentyl-2,2,2-trifluoroethan-1-amine hydrochloride plays a pivotal role in its chemical behavior. The trifluoromethyl group introduces significant electron-withdrawing effects, which enhance the electrophilicity of the adjacent nitrogen atom. This feature makes the compound highly reactive in various nucleophilic substitution and addition reactions. Furthermore, the cyclopentyl group contributes to the molecule's stability and lipophilicity, which are critical properties for its application in drug design and materials synthesis.

In terms of biological activity, 1-cyclopentyl-2,2,2-trifluoroethan-1-amine hydrochloride has demonstrated promising potential as a building block for bioactive molecules. Recent studies have highlighted its role in the development of novel pharmaceutical agents targeting various therapeutic areas, including central nervous system disorders and cardiovascular diseases. The compound's ability to modulate key cellular pathways and interact with specific protein targets underscores its value in drug discovery research.

From a materials science perspective, 1-cyclopentyl-2,2,2-trifluoroethan-1-amine hydrochloride has found applications in the synthesis of advanced polymers and surfactants. Its unique combination of fluorinated and cyclic structures allows for the creation of materials with enhanced thermal stability and surface properties. Researchers have also explored its use in catalysis, where it serves as an effective ligand for transition metal catalysts in asymmetric synthesis.

The environmental impact and safety profile of 1-cyclopentyl-2,2,2-trifluoroethan-1-amine hydrochloride have been thoroughly investigated to ensure its safe handling and disposal. Studies indicate that the compound exhibits low toxicity to aquatic organisms under standard test conditions. However, its fluorinated nature raises concerns about long-term persistence in the environment. Efforts are ongoing to develop sustainable synthesis routes and waste management strategies for this compound.

In conclusion, 1-cyclopentyl-2,2,2-trifluoroethan-1-ammonium chloride (CAS No. 1376380-74-3) is a multifaceted chemical entity with wide-ranging applications across diverse scientific disciplines. Its unique molecular structure and reactivity make it an invaluable tool for researchers in organic synthesis, pharmacology, and materials science. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.